Cas no 921834-18-6 (N-2-(3-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-2-(3-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921834-18-6
• MF: C₂₅H₂₆N₄O₃
• MW: 430.498945713043
• CID: 6467394
• Update Time: 2025-05-18

N-2-(3-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, 3,5-dihydro-N-[2-(3-methoxyphenyl)ethyl]-3-oxo-2-phenyl-5-propyl-

• Inchi： 1S/C25H26N4O3/c1-3-14-28-16-21(24(30)26-13-12-18-8-7-11-20(15-18)32-2)23-22(17-28)25(31)29(27-23)19-9-5-4-6-10-19/h4-11,15-17H,3,12-14H2,1-2H3,(H,26,30)
• InChI Key： HZIXOEUZLPJFNV-UHFFFAOYSA-N
• SMILES： C1N(CCC)C=C(C(NCCC2=CC=CC(OC)=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 12.39±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(3-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

N-2-(3-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921834-18-6): A Comprehensive Scientific Profile

The N-2-(3-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS 921834-18-6) represents an intriguing pyrazolopyridine derivative with significant potential in pharmaceutical research. This structurally complex molecule combines a pyrazolo[4,3-c]pyridine core with multiple functional groups, including a 3-methoxyphenethyl moiety and phenyl/propyl substitutions, creating unique physicochemical properties that warrant detailed examination.

Recent searches in scientific databases reveal growing interest in pyrazolo[4,3-c]pyridine scaffolds as privileged structures in medicinal chemistry. The N-2-(3-methoxyphenyl)ethyl substitution pattern of this particular compound suggests potential interactions with various biological targets, making it relevant to current drug discovery trends focusing on GPCR modulators and kinase inhibitors. Researchers frequently inquire about the synthetic routes to pyrazolo[4,3-c]pyridines and their structure-activity relationships, positioning this compound as an interesting case study.

The molecular architecture of CAS 921834-18-6 features several notable characteristics: The 3-oxo group at position 3 and the carboxamide at position 7 create hydrogen bond donor/acceptor sites, while the 5-propyl chain contributes to lipophilicity. These features combine to give the molecule a calculated logP of approximately 3.8 and polar surface area near 80 Ų, parameters that influence its potential as a bioactive compound.

In pharmaceutical applications, derivatives of pyrazolo[4,3-c]pyridine have shown promise across multiple therapeutic areas. While specific biological data for N-2-(3-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide remains proprietary in many cases, structural analogs demonstrate activity against neurological targets and inflammatory pathways. The presence of the 3-methoxyphenethyl group suggests possible interactions with serotonergic systems, a hypothesis supported by molecular docking studies with similar compounds.

Synthetic approaches to CAS 921834-18-6 typically involve multi-step sequences starting from appropriately substituted pyridine precursors. Key steps often include cyclocondensation to form the pyrazolo[4,3-c]pyridine core, followed by N-alkylation with 2-(3-methoxyphenyl)ethyl halides, and final carboxamide formation. Recent literature highlights improved methods for constructing such fused heterocyclic systems with better yields and selectivity.

From a commercial perspective, 921834-18-6 serves primarily as a research chemical for academic and industrial laboratories. Market analysis shows steady demand for functionalized pyrazolo[4,3-c]pyridines, particularly those with phenethyl substitutions, as building blocks in drug discovery programs. Current pricing reflects the compound's complexity and the specialized synthesis required, typically ranging between $200-$500 per gram from specialty chemical suppliers.

Analytical characterization of N-2-(3-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide employs standard techniques including HPLC (typically showing >95% purity), mass spectrometry (expected [M+H]+ around 430 m/z), and multinuclear NMR (characteristic signals for the pyrazolopyridine protons between 6.5-8.5 ppm). The compound generally appears as a white to off-white crystalline powder with good stability under standard storage conditions.

Safety considerations for handling CAS 921834-18-6 follow general laboratory precautions for organic compounds. While comprehensive toxicological data may be limited, structural alerts suggest potential CYP450 interactions, warranting careful handling in biological studies. Researchers frequently search for pyrazolo[4,3-c]pyridine safety profiles and handling guidelines, emphasizing the need for proper personal protective equipment during experimental work.

The future research directions for this compound class include exploration of its pharmacological potential and development of more efficient synthetic protocols. Particular interest surrounds the structure-activity relationship of the 3-methoxyphenethyl moiety and its influence on target selectivity. Emerging computational chemistry approaches enable better prediction of molecular properties and binding affinities for such complex heterocycles.

In conclusion, N-2-(3-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS 921834-18-6) represents a sophisticated heterocyclic compound with significant implications for medicinal chemistry research. Its unique structural features and potential biological activities make it a valuable subject for ongoing investigations in drug discovery and pharmaceutical development.